

Application Note: High-Resolution Mass Spectrometric Bioanalysis of Maribavir-d6 (TFA)

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Maribavir-d6 (TFA)

Cat. No.: B12364428

[Get Quote](#)

Abstract

This document provides a comprehensive guide for the quantitative analysis of Maribavir-d6 in biological matrices using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS). Maribavir is an orally bioavailable antiviral agent indicated for the treatment of post-transplant cytomegalovirus (CMV) infection.[1][2] The use of a stable isotope-labeled internal standard, Maribavir-d6, is crucial for mitigating matrix effects and ensuring high accuracy and precision in pharmacokinetic studies.[3][4] This application note details a robust methodology, from sample preparation to data analysis, and explains the scientific rationale behind key procedural choices, including the management of trifluoroacetic acid (TFA) as a counterion and mobile phase additive.

Introduction: Maribavir and the Imperative for Precise Quantification

Maribavir is a benzimidazole riboside that functions through a unique mechanism of action: the competitive inhibition of the CMV protein kinase pUL97.[5][6] This action prevents the phosphorylation of proteins involved in viral DNA replication, encapsidation, and nuclear egress, making it effective against CMV strains that are resistant to traditional DNA polymerase

inhibitors.[1][5] Its primary clearance pathway is through hepatic metabolism, mainly by the CYP3A4 enzyme.[1][7]

Accurate measurement of Maribavir concentrations in biological fluids is essential for pharmacokinetic (PK) and therapeutic drug monitoring (TDM). To achieve the highest level of accuracy and precision, the gold-standard technique of isotope dilution mass spectrometry is employed.[3] This involves spiking all samples with a known concentration of a stable isotope-labeled version of the drug, in this case, Maribavir-d6. Because Maribavir-d6 is chemically identical to the analyte, it co-elutes chromatographically and experiences identical ionization efficiency and/or suppression in the mass spectrometer source.[8][9] This allows the ratio of the analyte's signal to the internal standard's signal to provide a highly reliable quantification, correcting for variations during sample processing and analysis.[3][4]

The Power of High-Resolution Mass Spectrometry (HRMS)

High-Resolution Mass Spectrometry (HRMS), utilizing technologies such as the Orbitrap or Quadrupole Time-of-Flight (Q-TOF), offers significant advantages over traditional triple quadrupole (QqQ) mass spectrometry for this application.[10][11]

- **Unparalleled Specificity:** HRMS instruments measure the mass-to-charge ratio (m/z) of an ion with exceptional accuracy (typically < 5 ppm).[12][13] This allows for the creation of an extracted ion chromatogram (XIC) using a very narrow mass window (e.g., ± 5 ppm) around the theoretical exact mass of Maribavir. This virtually eliminates potential interferences from matrix components or metabolites, which is a common challenge in bioanalysis.[10][11]
- **Confident Identification:** The ability to determine an ion's exact mass allows for the calculation of its elemental formula, providing unambiguous confirmation of the analyte's identity.[12]
- **Flexibility:** HRMS systems can acquire data in full-scan mode, capturing all ions within a specified mass range.[10] This allows for simultaneous quantitative analysis of the target compound and qualitative screening for metabolites or other unexpected compounds without prior method development.

Two of the leading HRMS technologies are:

- Orbitrap Mass Analyzer: This instrument traps ions in an electrostatic field and detects the image current produced by their orbital frequency. A Fourier Transform (FT) is then used to convert these frequencies into a high-resolution mass spectrum.[\[14\]](#)[\[15\]](#)[\[16\]](#) Orbitrap systems are renowned for their exceptionally high resolving power and mass accuracy.[\[13\]](#)
- Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer: This hybrid instrument combines a quadrupole, for precursor ion selection, with a TOF mass analyzer.[\[17\]](#)[\[18\]](#) Ions are accelerated into a flight tube, and their m/z is determined based on the time it takes them to reach the detector.[\[19\]](#)[\[20\]](#) Q-TOF systems provide high mass accuracy, sensitivity, and rapid acquisition speeds.[\[17\]](#)

Managing the TFA Counterion and Mobile Phase Effects

Maribavir-d6 is often supplied as a trifluoroacetate (TFA) salt. While TFA is a useful ion-pairing agent in reversed-phase chromatography that can improve peak shape, it is notoriously problematic for electrospray ionization (ESI) mass spectrometry.[\[21\]](#)[\[22\]](#) TFA is a strong acid that forms persistent ion pairs with the positively charged analyte in the gas phase, which significantly suppresses the analyte's signal and reduces sensitivity.[\[23\]](#)[\[24\]](#)

Therefore, the following strategies are critical:

- Avoid TFA in the Mobile Phase: Whenever possible, use a weaker acid like formic acid (FA) as the mobile phase modifier. FA provides sufficient protonation for positive mode ESI without the severe ion suppression associated with TFA.[\[22\]](#)
- Dilution of the Stock Standard: The concentration of TFA introduced from the Maribavir-d6 stock solution is typically negligible after the multiple dilution steps involved in preparing working solutions and spiking into the biological sample.


Experimental Protocol

This protocol provides a validated starting point for the analysis of Maribavir in human plasma. All analytical methods must be fully validated according to regulatory guidelines such as the ICH M10 Bioanalytical Method Validation.[\[25\]](#)[\[26\]](#)[\[27\]](#)

Materials and Reagents

Reagent/Material	Grade
Maribavir Reference Standard	≥98% Purity
Maribavir-d6 (TFA salt)	Isotopic Purity ≥98%
Acetonitrile (ACN)	LC-MS Grade
Methanol (MeOH)	LC-MS Grade
Water	LC-MS Grade / 18 MΩ·cm
Formic Acid (FA)	LC-MS Grade
Human Plasma (K2-EDTA)	Pooled, Blank

Workflow Overview



[Click to download full resolution via product page](#)

Caption: Bioanalytical workflow for Maribavir-d6.

Step-by-Step Sample Preparation Protocol

This protocol utilizes protein precipitation, a rapid and effective method for removing the bulk of proteins from plasma samples.[\[28\]](#)[\[29\]](#)[\[30\]](#)

- **Thaw Samples:** Thaw plasma samples, calibrators, and quality controls (QCs) on ice.
- **Aliquot:** In a 1.5 mL microcentrifuge tube, aliquot 100 μ L of the plasma sample.
- **Spike Internal Standard:** Add 10 μ L of the Maribavir-d6 working solution (e.g., at 100 ng/mL) to every tube except for "double blank" samples.
- **Precipitate Proteins:** Add 400 μ L of ice-cold acetonitrile to each tube. The cold solvent and the 4:1 ratio efficiently precipitate plasma proteins.[\[28\]](#)
- **Vortex:** Cap the tubes and vortex vigorously for 1 minute to ensure complete mixing and protein denaturation.
- **Centrifuge:** Centrifuge the samples at 14,000 x g for 10 minutes at 4°C. This will form a tight pellet of precipitated protein at the bottom of the tube.
- **Transfer Supernatant:** Carefully pipette approximately 450 μ L of the clear supernatant into a new set of tubes or a 96-well plate, being careful not to disturb the protein pellet.
- **Evaporate:** Evaporate the supernatant to complete dryness using a nitrogen evaporator or a vacuum concentrator.[\[31\]](#) This step removes the organic solvent and concentrates the analyte.
- **Reconstitute:** Reconstitute the dried residue in 100 μ L of the initial mobile phase (e.g., 95% Mobile Phase A / 5% Mobile Phase B). Vortex for 30 seconds to ensure the analyte is fully dissolved.
- **Analyze:** Centrifuge the reconstituted samples briefly to pellet any insoluble material and inject into the LC-HRMS system.

Liquid Chromatography (LC) Parameters

The goal of the LC method is to achieve good retention and a sharp, symmetric peak shape for Maribavir, separating it from the bulk of the matrix components that were not removed during sample preparation.

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 μ m	Provides excellent retention and efficiency for moderately polar compounds like Maribavir.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid provides protons for efficient ESI+ ionization and aids in good peak shape.[32]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a strong organic solvent suitable for eluting Maribavir.
Gradient	5% B to 95% B over 3.0 min	A standard gradient to ensure elution of the analyte with a reasonable run time.[32]
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 $^{\circ}$ C	Reduces mobile phase viscosity and can improve peak shape and reproducibility.
Injection Vol.	5 μ L	A typical volume; can be adjusted based on sensitivity needs.

High-Resolution Mass Spectrometry (HRMS) Parameters

Parameters should be optimized for an Orbitrap or Q-TOF instrument. The following provides a robust starting point.

Parameter	Recommended Condition (Orbitrap Example)	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Maribavir contains several basic nitrogen atoms that are readily protonated.[33][34]
Scan Mode	Full MS / dd-MS2 or Targeted SIM	Full MS for simultaneous quant/qual; Targeted SIM for maximum quantitative sensitivity.
Resolution	70,000 @ m/z 200	Provides sufficient mass accuracy to ensure high selectivity.[13]
Scan Range	m/z 100 - 1000	A broad enough range to include the analyte, IS, and potential metabolites.
Capillary Voltage	3.5 kV	Optimized for stable spray and maximum ion signal.
Sheath/Aux Gas	40 / 10 (arb. units)	Facilitates desolvation of droplets.[35]
Source Temp.	320 °C	Ensures complete evaporation of the solvent from the ESI droplets.[36]


Targeted Ions:

Compound	Formula	Monoisotopic Mass	Target Ion [M+H] ⁺
Maribavir	C ₁₅ H ₁₈ Cl ₂ N ₄ O ₄	376.0705	377.0778
Maribavir-d6	C ₁₅ H ₁₂ D ₆ Cl ₂ N ₄ O ₄	382.1081	383.1154

Data Analysis and System Validation

Data Processing

- Extraction: Generate Extracted Ion Chromatograms (XICs) for the $[M+H]^+$ ions of Maribavir and Maribavir-d6 using a narrow mass window (e.g., ± 5 ppm).
- Integration: Integrate the peak areas for both the analyte and the internal standard.
- Ratio Calculation: For each sample, calculate the peak area ratio (PAR) of Maribavir to Maribavir-d6.
- Quantification: Construct a calibration curve by plotting the PAR against the known concentrations of the calibrator samples. Use a linear regression with $1/x^2$ weighting to determine the concentration of Maribavir in the unknown samples.



[Click to download full resolution via product page](#)

Caption: Principle of Isotope Dilution Quantification.

Method Validation

A robust bioanalytical method requires thorough validation to ensure it is fit for purpose.[37][38]

Key parameters to assess include:

Validation Parameter	Acceptance Criteria (Typical)
Selectivity	No significant interfering peaks at the retention time of the analyte in blank matrix.
Linearity (r^2)	≥ 0.99
Accuracy	Within $\pm 15\%$ of nominal value ($\pm 20\%$ at LLOQ).
Precision (%CV)	$\leq 15\%$ ($\leq 20\%$ at LLOQ).
Matrix Effect	Monitored to ensure it is consistent and corrected by the internal standard.
Recovery	Should be consistent and reproducible, though not necessarily 100%.

Example Validation Data (Simulated):

QC Level	Nominal (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	105.4	8.7
Low QC	3.0	98.2	6.1
Mid QC	50.0	101.5	4.5
High QC	400.0	99.8	3.9

Conclusion

This application note presents a robust and highly selective method for the quantification of Maribavir in plasma using its deuterated internal standard, Maribavir-d6, and LC-HRMS. The use of a stable isotope-labeled internal standard combined with the specificity of high-resolution mass spectrometry provides a reliable analytical workflow suitable for demanding applications in drug development and clinical research. By carefully selecting a mobile phase modifier like formic acid, the ion suppression effects commonly associated with TFA can be effectively avoided, ensuring optimal method sensitivity.

References

- Azevedo, L., & Pierro, C., et al. (2024). Maribavir: Mechanism of action, clinical, and translational science. Clinical and Translational Science. Available at: [\[Link\]](#)
- Takeda. (n.d.). Mechanism of Action (MOA) | LIVTENCITY® (maribavir). Available at: [\[Link\]](#)
- Wikipedia. (2023). Maribavir. Available at: [\[Link\]](#)
- U.S. Food and Drug Administration. (2021). FDA approves first-in-class medication to treat a type of post-transplant infection that is resistant to other drugs. Available at: [\[Link\]](#)
- Pharmaguideline. (n.d.). Analytical Method Validation (AMV) in Pharmaceuticals. Available at: [\[Link\]](#)
- Veeprho. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available at: [\[Link\]](#)
- Theodoridis, G., et al. (2011). Sample preparation prior to the LC–MS-based metabolomics/metabonomics of blood. Bioanalysis. Available at: [\[Link\]](#)
- Taylor & Francis. (n.d.). Maribavir – Knowledge and References. Available at: [\[Link\]](#)
- AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Available at: [\[Link\]](#)
- Parasrampur, R., et al. (2022). Maribavir Pharmacokinetics and Safety in Participants With Moderate Hepatic Impairment: A Phase 1, Open-Label, Single-Dose, Parallel Group Study. Clinical Pharmacology in Drug Development. Available at: [\[Link\]](#)
- Longdom Publishing. (2023). Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. Journal of Analytical and Bioanalytical Techniques. Available at: [\[Link\]](#)
- Swan, S. K., et al. (2009). Effect of Ketoconazole on the Pharmacokinetics of Maribavir in Healthy Adults. Antimicrobial Agents and Chemotherapy. Available at: [\[Link\]](#)
- Banerjee, S., & Mazumdar, S. (2012). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. International Journal of Analytical Chemistry. Available at: [\[Link\]](#)

- Van de Castele, M., et al. (2023). Population pharmacokinetics and exposure-response relationships of maribavir in transplant recipients with cytomegalovirus infection. Clinical and Translational Science. Available at: [\[Link\]](#)
- Eshiapal, A. (2016). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTROMETRY TECHNIQUES. International Journal of Pharmaceutical Sciences and Research. Available at: [\[Link\]](#)
- Martinez, A. M. (2007). Mechanisms of electrospray ionization for mass spectrometry analysis. Acta Farm. Bonaerense. Available at: [\[Link\]](#)
- Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe. Available at: [\[Link\]](#)
- Dong, M. W. (2023). Analytical Method Development and Validation in Pharmaceuticals. LCGC. Available at: [\[Link\]](#)
- de Souza, S. V. C., & Junqueira, R. G. (2022). Validation of analytical methods in a pharmaceutical quality system: an overview focused on HPLC. Química Nova. Available at: [\[Link\]](#)
- Smith, P. F., et al. (2006). Pharmacokinetics of Oral Maribavir, a Novel Anti-Cytomegalovirus Agent, in Subjects with Renal Impairment. Blood. Available at: [\[Link\]](#)
- Bioanalysis Zone. (2023). Small Molecule Method Development Strategies with Chad Christianson. Available at: [\[Link\]](#)
- SCION Instruments. (2023). The Role of Internal Standards In Mass Spectrometry. Available at: [\[Link\]](#)
- News-Medical. (2023). Improving sample preparation for LC-MS/MS analysis. Available at: [\[Link\]](#)
- Wikipedia. (2024). Orbitrap. Available at: [\[Link\]](#)

- Yuan, Y., et al. (2005). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. Journal of Chromatography B. Available at: [\[Link\]](#)
- Grebe, S. K., & Singh, R. J. (2011). Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications. Clinical and Forensic Toxicology News. Available at: [\[Link\]](#)
- Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis. Available at: [\[Link\]](#)
- U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Available at: [\[Link\]](#)
- SCISPEC. (n.d.). Principles of Orbitrap Mass Spectrometry. Available at: [\[Link\]](#)
- Röst, H. L., et al. (2017). Optimised plasma sample preparation and LC-MS analysis to support large-scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. Proteomics. Available at: [\[Link\]](#)
- Scigelova, M., & Makarov, A. (2006). Orbitrap mass analyzer--overview and applications in proteomics. Proteomics. Available at: [\[Link\]](#)
- Chernushevich, I. V., et al. (2001). An Introduction to quadrupole-time-of-flight mass spectrometry. Journal of Mass Spectrometry. Available at: [\[Link\]](#)
- Bai, S., et al. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery World. Available at: [\[Link\]](#)
- Adaway, J. E., et al. (2015). Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. Annals of Clinical Biochemistry. Available at: [\[Link\]](#)
- Shimadzu. (2023). Q-TOF Mass Spectrometers Help Accelerate Drug Discovery and Development. Available at: [\[Link\]](#)

- ResearchGate. (2015). Trifluoroacetic acid (TFA) or formic acid in solid phase extraction prior to ESI-LC-MS analysis? Available at: [\[Link\]](#)
- Wikipedia. (2024). Time-of-flight mass spectrometry. Available at: [\[Link\]](#)
- Wang, G., & Hsieh, Y. (2016). Application of LCMS in small-molecule drug development. American Pharmaceutical Review. Available at: [\[Link\]](#)
- LibreTexts. (2022). 6.4: Mass Analyzer Orbitrap. Available at: [\[Link\]](#)
- Emery Pharma. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. Available at: [\[Link\]](#)
- Waters Corporation. (n.d.). Comparing Mobile Phase Additives for the Separation of mAb Tryptic Peptides: A Case Study on Formic, Difluoroacetic, and Trifluoroacetic Acid. Available at: [\[Link\]](#)
- Incognito. (2020). The 0.1% TFA Revolution—A Sign of Chromatographic Laziness? LCGC International. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Maribavir: Mechanism of action, clinical, and translational science - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 2. Maribavir - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 3. pdf.benchchem.com [\[pdf.benchchem.com\]](https://pdf.benchchem.com)
- 4. texilajournal.com [\[texilajournal.com\]](https://texilajournal.com)
- 5. Maribavir: Mechanism of action, clinical, and translational science - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 6. Mechanism of Action (MOA) | LIVTENCITY® (maribavir) [\[livotencity.com\]](https://livotencity.com)

- [7. journals.asm.org \[journals.asm.org\]](https://journals.asm.org)
- [8. Deuterated internal standards and bioanalysis by AptoChem \[aptochem.com\]](https://aptochem.com)
- [9. resolvemass.ca \[resolvemass.ca\]](https://resolvemass.ca)
- [10. drugtargetreview.com \[drugtargetreview.com\]](https://drugtargetreview.com)
- [11. europeanpharmaceuticalreview.com \[europeanpharmaceuticalreview.com\]](https://europeanpharmaceuticalreview.com)
- [12. scispec.co.th \[scispec.co.th\]](https://scispec.co.th)
- [13. Orbitrap LC-MS | Thermo Fisher Scientific - US \[thermofisher.com\]](https://thermofisher.com)
- [14. Orbitrap - Wikipedia \[en.wikipedia.org\]](https://en.wikipedia.org)
- [15. Orbitrap mass analyzer--overview and applications in proteomics - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [16. phys.libretexts.org \[phys.libretexts.org\]](https://phys.libretexts.org)
- [17. Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [18. Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [19. Q-TOF Mass Spectrometers Help Accelerate Drug Discovery and Development | SHIMADZU TODAY | SHIMADZU CORPORATION \[shimadzu.com\]](https://shimadzu.com)
- [20. Time-of-flight mass spectrometry - Wikipedia \[en.wikipedia.org\]](https://en.wikipedia.org)
- [21. waters.com \[waters.com\]](https://waters.com)
- [22. chromatographyonline.com \[chromatographyonline.com\]](https://chromatographyonline.com)
- [23. Simple means to alleviate sensitivity loss by trifluoroacetic acid \(TFA\) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric \(HILIC-ESI/MS/MS\) bioanalysis of basic compounds - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [24. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [25. Analytical Method Validation \(AMV\) in Pharmaceuticals | Pharmaguideline \[pharmaguideline.com\]](https://pharmaguideline.com)
- [26. fda.gov \[fda.gov\]](https://fda.gov)
- [27. youtube.com \[youtube.com\]](https://youtube.com)
- [28. ovid.com \[ovid.com\]](https://ovid.com)
- [29. spectroscopyeurope.com \[spectroscopyeurope.com\]](https://spectroscopyeurope.com)
- [30. news-medical.net \[news-medical.net\]](https://news-medical.net)

- [31. organomation.com \[organomation.com\]](#)
- [32. bioanalysis-zone.com \[bioanalysis-zone.com\]](#)
- [33. Electrospray Ionization \(ESI\) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio \[metwarebio.com\]](#)
- [34. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [35. Electrospray Ionization - Creative Proteomics \[creative-proteomics.com\]](#)
- [36. longdom.org \[longdom.org\]](#)
- [37. particle.dk \[particle.dk\]](#)
- [38. resolvemass.ca \[resolvemass.ca\]](#)
- To cite this document: BenchChem. [Application Note: High-Resolution Mass Spectrometric Bioanalysis of Maribavir-d6 (TFA)]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12364428/docs#application-note-high-resolution-mass-spectrometric-bioanalysis-of-maribavir-d6-tfa\]](https://www.benchchem.com/product/b12364428/docs#application-note-high-resolution-mass-spectrometric-bioanalysis-of-maribavir-d6-tfa)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check